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Compound of Interest

Compound Name: Bromomethyl methyl ether

Cat. No.: B1266047 Get Quote

For Immediate Reference: Essential Safety and Handling Information for Bromomethyl Methyl
Ether

Bromomethyl methyl ether is a volatile and hazardous chemical that demands rigorous safety

protocols. This guide provides essential, immediate, and actionable information for

researchers, scientists, and drug development professionals to ensure its safe handling and

disposal. Adherence to these procedures is critical to mitigate the significant health risks

associated with this compound, which include severe irritation, potential carcinogenicity, and

flammability.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Bromomethyl methyl ether, a comprehensive PPE strategy is non-negotiable.

The following equipment is mandatory to prevent exposure through inhalation, skin contact,

and eye contact.
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PPE Category Specification Rationale

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.

For larger scale or emergency

use, a full-facepiece, pressure-

demand, self-contained

breathing apparatus is

recommended. A

recommended filter type is an

organic vapor filter (Type A

Brown conforming to

EN14387).[1][2]

Protects against inhalation of

harmful vapors, a primary

route of exposure.

Eye and Face Protection

Chemical safety goggles or a

face shield that complies with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2][3]

Prevents contact with the eyes,

which can cause serious

irritation.

Hand Protection
Wear appropriate chemical-

resistant gloves.

Protects against skin

absorption and irritation.

Skin and Body Protection

A lab coat, and for more

extensive handling, clean, full-

body protective clothing

(smocks, coveralls, or long-

sleeved shirt and pants) and

shoe covers are required.

Minimizes skin contact with the

chemical.

Operational Plan: A Step-by-Step Protocol for Safe
Handling
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A systematic approach to handling Bromomethyl methyl ether is crucial for minimizing risk.

The following protocol outlines the key steps from preparation to the conclusion of work.

Pre-Handling Preparations
Designated Area: All work with Bromomethyl methyl ether must be conducted in a

designated, well-ventilated area, such as a chemical fume hood with continuous local

exhaust ventilation. The area should be clearly marked with warning signs.

Emergency Equipment: Ensure that an eyewash station and a safety shower are in close

proximity and are readily accessible.[2]

Gather Materials: Assemble all necessary equipment and reagents before introducing

Bromomethyl methyl ether to the work area.

Review Safety Data Sheet (SDS): Before beginning any procedure, thoroughly review the

SDS for Bromomethyl methyl ether.

Handling Procedures
Don PPE: Put on all required personal protective equipment as specified in the table above.

Grounding: To prevent static discharge, which can ignite the flammable vapors, ground and

bond containers and receiving equipment. Use only non-sparking tools.[1][4]

Dispensing: Carefully dispense the required amount of Bromomethyl methyl ether,
avoiding splashes and the creation of aerosols. Keep the container tightly closed when not in

use.

Perform Work: Conduct all experimental manipulations within the fume hood.

Post-Handling: Upon completion of the work, decontaminate all surfaces and equipment that

may have come into contact with the chemical.

Disposal Plan: Responsible Waste Management
Proper disposal of Bromomethyl methyl ether and contaminated materials is critical to

prevent environmental contamination and accidental exposure.
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Waste Collection: All waste containing Bromomethyl methyl ether, including unused

product and contaminated materials (e.g., gloves, absorbent pads), must be collected in a

designated, properly labeled, and sealed hazardous waste container.

Disposal Method: Dispose of the hazardous waste through an approved waste disposal

plant.[1] Do not pour Bromomethyl methyl ether down the drain or mix it with other waste

streams unless specifically instructed to do so by your institution's environmental health and

safety department.

Empty Containers: Empty containers may retain product residue and vapors and should be

treated as hazardous waste.[1]

Quantitative Data Summary
Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)
Not established [3]

ACGIH Threshold Limit Value

(TLV)
Not established [3]

NIOSH Recommended

Exposure Limit (REL) for

Chloromethyl methyl ether

Lowest feasible concentration

Flash Point 26 °C / 78.8 °F [3]

Specific Gravity 1.531 g/cm³ [2]

Note: Due to its suspected carcinogenicity, exposure to Bromomethyl methyl ether should be

kept to an absolute minimum. The exposure limits for the related compound, Chloromethyl

methyl ether, are set at the lowest feasible concentration, and similar caution should be

exercised with Bromomethyl methyl ether.

Emergency Procedures: Immediate Actions for
Exposure
In the event of an exposure, immediate and decisive action is required.
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Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[1]

Eye Contact

Immediately flush the eyes with gently flowing

lukewarm water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Visual Workflow for Handling Bromomethyl Methyl
Ether
The following diagram illustrates the logical flow of operations for the safe handling of

Bromomethyl methyl ether, from initial preparation to final disposal.

Preparation Handling Disposal & Cleanup

1. Designate Work Area
(Fume Hood)

2. Assemble Equipment
& Reagents 3. Don Full PPE 4. Dispense Chemical 5. Conduct Experiment 6. Decontaminate Surfaces

& Equipment 7. Collect All Waste 8. Dispose via Approved
Waste Handler 9. Doff PPE 10. Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Workflow for the safe handling of Bromomethyl methyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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